4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C14H12F3NO3S/c1-21-10-6-8-11(9-7-10)22(19,20)18-13-5-3-2-4-12(13)14(15,16)17/h2-9,18H,1H3
• InChI Key: JZLIFWIWUQANJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C14H12F3NO3S
• Molecular Weight: 331.31 g/mol

Description

4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C14H12F3NO3S and its molecular weight is 331.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.04899890 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

A key application of 4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is in the realm of photodynamic therapy for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) investigated the synthesis and characterization of zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups. These derivatives demonstrated significant potential for Type II photosensitizers in photodynamic therapy, particularly for treating cancer, due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Pulmonary Fibrosis Treatment

The compound has been explored for its potential in treating idiopathic pulmonary fibrosis. Norman (2014) evaluated patent applications claiming the use of benzenesulfonamide derivatives as treatments for this condition, highlighting its relevance in therapeutic applications for respiratory diseases (Norman, 2014).

Chemical Synthesis and Reagent Development

This compound is utilized in chemical synthesis, particularly in the development of new reactive reagents. Aizina et al. (2017) described an effective method for synthesizing highly reactive benzenesulfonamides, valuable for preparing new derivatives in the sulfonamide series. This showcases the compound's role in advancing synthetic organic chemistry (Aizina et al., 2017).

Crystallographic Studies

The compound is instrumental in crystallographic studies. Rodrigues et al. (2015) investigated the crystal structures of similar benzenesulfonamides, which aids in understanding the supramolecular architecture and interactions in these compounds (Rodrigues et al., 2015).

Synthesis routes and methods

Procedure details

Using 2-trifluoromethylaniline (1.39 g, 8.55 mmol) and 4-methoxybenzenesulfonyl chloride (1.78 g, 8.55 mmol), the procedure of Reference Example 2 was repeated to obtain 2.14 g (75.5%) of the title compound in the form of colorless solid.